Cas no 2522-99-8 (1-Propanone,3-(dimethylamino)-2-methyl-1-(2-thienyl)-, hydrochloride (1:1))

• Product Name: 1-Propanone,3-(dimethylamino)-2-methyl-1-(2-thienyl)-, hydrochloride (1:1)
• CAS No: 2522-99-8
• MF: C₁₀H₁₆ClNOS
• MW: 233.758140563965
• CID: 269967
• PubChem ID: 12704418
• Update Time: 2025-04-19

1-Propanone,3-(dimethylamino)-2-methyl-1-(2-thienyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,3-(dimethylamino)-2-methyl-1-(2-thienyl)-, hydrochloride (1:1)
• 3-(dimethylamino)-2-methyl-1-thiophen-2-ylpropan-1-one,hydrochloride
• 3-Dimethylamino-2-methyl-1-(2-thienyl)-propan-1-on*HCl
• 3-Dimethylamino-2-methyl-1-[2]thienyl-propan-1-on, Hydrochlorid
• 3-dimethylamino-2-methyl-1-[2]thienyl-propan-1-one, hydrochloride
• 3-dimethylamino-2-methyl-1-thiophen-2-yl-propan-1-one, hydrochloride
• N,N-dimethyl-N-< 2-methyl-3-oxo-3-(2-thienyl)propyl> ammonium chloride
• NSC42532
• 3-(Dimethylamino)-2-methyl-1-(thiophen-2-yl)propan-1-one--hydrogen chloride (1/1)
• 2522-99-8
• NSC 42532
• DTXSID40507447
• NSC-42532

• Inchi： 1S/C10H15NOS.ClH/c1-8(7-11(2)3)10(12)9-5-4-6-13-9;/h4-6,8H,7H2,1-3H3;1H
• InChI Key： JRYJVSZTTCIVMK-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1C(C(C)CN(C)C)=O

Computed Properties

• Exact Mass: 197.08755
• Monoisotopic Mass: 232.056288
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.6

Experimental Properties

• Density: 1.071
• Boiling Point: 292.2°Cat760mmHg
• Flash Point: 130.5°C
• Refractive Index: 1.53
• PSA: 20.31
• LogP: 2.93050